Cas no 1351660-33-7 (3-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine)

• Product Name: 3-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine
• CAS No: 1351660-33-7
• MF: C₁₇H₁₇FN₆O₂S
• MW: 388.419284582138
• CID: 6245627
• PubChem ID: 56765876
• Update Time: 2025-07-24

3-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine
• AKOS024541180
• 3-(4-((2-fluorophenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)pyridazine
• F6236-0025
• VU0538703-1
• 3-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
• 1351660-33-7
• 3-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-6-imidazol-1-ylpyridazine

• Inchi： 1S/C17H17FN6O2S/c18-14-3-1-2-4-15(14)27(25,26)24-11-9-22(10-12-24)16-5-6-17(21-20-16)23-8-7-19-13-23/h1-8,13H,9-12H2
• InChI Key： ZEUWOPQENPDOGA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 388.11177314g/mol
• Monoisotopic Mass: 388.11177314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine

3-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine: A Comprehensive Overview

The compound 3-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine, identified by the CAS number 1351660-33-7, represents a significant advancement in the field of heterocyclic chemistry. This molecule, with its complex structure, has garnered attention due to its potential applications in drug discovery and materials science. The compound's unique architecture, featuring a pyridazine ring fused with a piperazine moiety and substituted with a 2-fluorobenzenesulfonyl group and an imidazole ring, offers a wealth of opportunities for further exploration.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR modulators. The integration of a pyridazine ring into this structure introduces additional electronic and steric properties, which can enhance the compound's bioactivity. The presence of the 2-fluorobenzenesulfonyl group further modulates the molecule's physicochemical properties, making it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling, nucleophilic aromatic substitution, and imidazole formation to construct this intricate molecule. These methods ensure high yields and excellent purity, which are critical for subsequent biological evaluations.

In terms of biological activity, preliminary assays have demonstrated that 3-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine exhibits potent inhibitory effects against several enzyme targets. For instance, studies have shown that the compound can effectively inhibit the activity of protein kinases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. This finding underscores its potential as a lead compound for drug development.

The incorporation of an imidazole ring into the structure adds another layer of functionality. Imidazole derivatives are known for their ability to act as hydrogen bond donors and acceptors, which can enhance their binding affinity to biological targets. Furthermore, the fluorine atom in the 2-fluorobenzenesulfonyl group contributes to both lipophilicity and electronic effects, which are essential for optimizing drug-like properties.

From a materials science perspective, this compound's unique electronic properties make it a candidate for applications in optoelectronics and semiconductors. The pyridazine ring is known for its conjugated π-systems, which can be tuned to exhibit specific electronic behaviors. Researchers are exploring its potential as a building block for organic light-emitting diodes (OLEDs) and other advanced materials.

In conclusion, 3-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-6-(1H-imidazol-1-yli)pyridazine represents a cutting-edge development in heterocyclic chemistry. Its versatile structure and promising biological activity position it as a valuable tool for both medicinal chemists and materials scientists. As research continues to uncover its full potential, this compound is poised to make significant contributions to various fields of science and technology.